Cas no 2034331-26-3 (2-(benzylsulfanyl)-N-1-(thiophen-2-yl)cyclopentylacetamide)

• Product name: 2-(benzylsulfanyl)-N-1-(thiophen-2-yl)cyclopentylacetamide
• CAS No: 2034331-26-3
• MF: C₁₈H₂₁NOS₂
• MW: 331.495442152023
• CID: 6220903
• PubChem ID: 121016528

2-(benzylsulfanyl)-N-1-(thiophen-2-yl)cyclopentylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)-N-1-(thiophen-2-yl)cyclopentylacetamide
• F6204-0513
• 2-benzylsulfanyl-N-(1-thiophen-2-ylcyclopentyl)acetamide
• AKOS026687122
• 2034331-26-3
• 2-(benzylsulfanyl)-N-[1-(thiophen-2-yl)cyclopentyl]acetamide
• 2-(benzylthio)-N-(1-(thiophen-2-yl)cyclopentyl)acetamide

• Inchi： 1S/C18H21NOS2/c20-17(14-21-13-15-7-2-1-3-8-15)19-18(10-4-5-11-18)16-9-6-12-22-16/h1-3,6-9,12H,4-5,10-11,13-14H2,(H,19,20)
• InChI Key： HBXQNAWIIDFLKE-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(CCCC1)NC(CSCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 331.10645664g/mol
• Monoisotopic Mass: 331.10645664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.6Ų
• XLogP3: 4

Additional information on 2-(benzylsulfanyl)-N-1-(thiophen-2-yl)cyclopentylacetamide

Introduction to 2-(benzylsulfanyl)-N-1-(thiophen-2-yl)cyclopentylacetamide (CAS No: 2034331-26-3)

The compound 2-(benzylsulfanyl)-N-1-(thiophen-2-yl)cyclopentylacetamide, identified by the CAS number 2034331-26-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzylsulfanyl group, a cyclopentyl ring, and a thiophene moiety. The integration of these functional groups makes it a promising candidate for research in drug discovery and material science.

Recent studies have highlighted the importance of sulfur-containing compounds like benzylsulfanyl derivatives in medicinal chemistry. These compounds are known for their ability to modulate biological pathways, making them valuable in the development of new therapeutic agents. The presence of the cyclopentyl group in this compound adds to its stability and bioavailability, which are critical factors in drug design.

The cyclopentane ring in this molecule contributes to its rigidity, which can influence its interaction with biological targets. This structural feature is particularly advantageous in designing molecules with high specificity and potency. Additionally, the thiophene moiety introduces aromaticity and electron-withdrawing properties, enhancing the compound's electronic characteristics and reactivity.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The synthesis typically involves coupling reactions, such as the formation of the benzylsulfanyl group via nucleophilic substitution or coupling with a thiol group. The integration of the thiophene ring often requires cross-coupling techniques, such as Suzuki-Miyaura coupling, to ensure high yields and purity.

The application of this compound extends beyond medicinal chemistry. Its unique electronic properties make it a potential candidate for use in materials science, particularly in the development of advanced polymers or electronic materials. The sulfur atoms in the molecule can act as coordinating sites, enabling interactions with metal ions and potentially leading to novel materials with unique properties.

Recent research has also explored the use of similar compounds in catalysis. The sulfur-containing groups can act as ligands, stabilizing metal catalysts and enhancing their activity in various industrial processes. This opens up new avenues for the application of this compound in green chemistry and sustainable chemical manufacturing.

In conclusion, 2-(benzylsulfanyl)-N-1-(thiophen-2-yl)cyclopentylacetamide (CAS No: 2034331-26-3) is a versatile compound with a wide range of potential applications. Its unique structure, combining sulfur-containing functional groups with aromatic and cyclic systems, positions it as a valuable tool in both academic research and industrial development. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing science and technology.